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Compound of Interest

Compound Name: Methyl 4-fluoro-3-nitrobenzoate

Cat. No.: B1588446

An In-depth Technical Guide on the Physical Properties of Methyl 4-fluoro-3-nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Methyl 4-fluoro-3-nitrobenzoate, a chemical intermediate with applications in organic
synthesis.[1] The information is presented to support research, development, and drug
discovery activities.

Core Physical and Chemical Properties

Methyl 4-fluoro-3-nitrobenzoate is a solid, white to yellow-green crystalline powder.[2] It is
recognized as an irritant and is harmful if swallowed.[3] Key identifiers for this compound are
provided in the table below.
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Identifier Value
CAS Number 329-59-9
Molecular Formula CsHeFNO4[3]

Molecular Weight 199.14 g/mol [3]

IUPAC Name methyl 4-fluoro-3-nitrobenzoate[3]
4-Fluoro-3-nitrobenzoic acid methyl ester,

Synonyms

Benzoic acid, 4-fluoro-3-nitro-, methyl ester[3][4]

A summary of its key physical properties is presented in the following table for easy reference

and comparison.

Physical Property

Value

Melting Point 56-59°C[5][6]
N , 299°C[6]; 109°C at 1 mmHg[5]; 119°C at 1
Boiling Point
mmHg[7]
Density 1.388 g/cm3[6]
Flash Point 135°C[6]
o Insoluble in water; Soluble in ethanol, ether, and
Solubility

methanol[5][8]

Experimental Protocols

Detailed methodologies for determining the key physical properties cited above are outlined in

this section. These protocols are standard laboratory procedures.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. This property is a crucial indicator of purity.[9]

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (one end sealed)

Thermometer

Mortar and pestle

Procedure:

Ensure the sample of Methyl 4-fluoro-3-nitrobenzoate is dry and in powdered form. If
necessary, grind the crystals using a mortar and pestle.[10]

e Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 1-2 mm.[11]

e Place the capillary tube into the heating block of the melting point apparatus.[12]

o Heat the sample rapidly to a temperature approximately 15°C below the expected melting
point.[12]

o Decrease the heating rate to about 1-2°C per minute to allow for accurate observation.[12]

o Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample becomes liquid (the end of the
melting range).

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[13]

Apparatus:
o Small test tube[14]
o Capillary tube (one end sealed)[14]

e Thermometer[14]
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» Heating apparatus (e.g., Thiele tube with oil bath or a heating block)[13][15]

Procedure:

Place a few milliliters of the liquid sample into a small test tube.
 Invert a capillary tube (sealed end up) and place it into the test tube with the sample.[15]
 Attach the test tube to a thermometer.[13]

e Immerse the setup in a heating bath, ensuring the sample is below the level of the heating
fluid.[13]

e Heat the bath gently. A stream of bubbles will emerge from the open end of the capillary tube
as the liquid boils.[15]

* Remove the heat source and allow the apparatus to cool slowly.

o The temperature at which the liquid begins to enter the capillary tube is the boiling point.[15]

Determination of Density

Density is the mass of a substance per unit of volume. For a solid like Methyl 4-fluoro-3-
nitrobenzoate, the water displacement method is commonly used.[16]

Apparatus:

e Analytical balance[17]

e Graduated cylinder[16]

o Beaker[16]

Procedure:

» Weigh a sample of the solid using an analytical balance to determine its mass.[18]

 Fill a graduated cylinder with a known volume of a liquid in which the solid is insoluble (e.qg.,
water, given its insolubility). Record this initial volume (V1).[18]
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Carefully place the weighed solid into the graduated cylinder, ensuring it is fully submerged.
[16]

Record the new volume of the liquid (V2).[16]

The volume of the solid is the difference between the final and initial volumes (V =V2 - V1).
[19]

Calculate the density using the formula: Density = Mass / Volume.[18]

Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.[20]

Apparatus:

Test tubes[21]

Balance[20]

Spatula[20]

Vortex mixer or shaker

Procedure:

Weigh a specific amount of the solid solute (e.g., 25 mg of Methyl 4-fluoro-3-
nitrobenzoate).[21]

Add a measured volume of the solvent (e.g., 0.75 mL of water, ethanol, ether, or methanol)
to a test tube containing the solute.[21]

Vigorously shake or vortex the mixture for a set period to ensure thorough mixing.[21]
Observe if the solute has completely dissolved.

If the solute dissolves, continue adding known amounts of the solute until saturation is
reached (i.e., no more solute dissolves).
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e If the initial amount does not dissolve, the substance is considered insoluble or sparingly
soluble in that solvent under the tested conditions.

Synthesis Workflow

The following diagram illustrates a common laboratory-scale synthesis of Methyl 4-fluoro-3-
nitrobenzoate.
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Caption: Synthesis of Methyl 4-fluoro-3-nitrobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of Methyl 4-fluoro-3-nitrobenzoate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588446#physical-properties-of-methyl-4-fluoro-3-
nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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